N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H23NO3/c1-25-20-13-6-5-12-19(20)21(26-2)15-23-22(24)14-17-10-7-9-16-8-3-4-11-18(16)17/h3-13,21H,14-15H2,1-2H3,(H,23,24)
• InChI Key: FJEDVDVOWYZCPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)CC2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-(naphthalen-1-yl)acetamide, also known as MNA-715, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have a range of biological effects.

Scientific Research Applications

Structural Studies and Co-crystal Formation

A study focused on structural analysis and co-crystal formation with quinoline derivatives that share structural similarities with the compound . These studies highlight the compound's potential in forming co-crystals with other substances, which could be useful in the development of new materials or drugs (Karmakar, Kalita, & Baruah, 2009).

Melatonin Analogs

Research on N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide, a potent melatonin analog, reveals the compound's crystallographic properties and conformation, suggesting its usefulness in studying biochemical pathways and developing therapeutic agents (Tinant, Declercq, Poupaert, Yous, & Lesieur, 1994).

Anti-Parkinson's Activity

Compounds structurally related to N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-(naphthalen-1-yl)acetamide have been synthesized and evaluated for their anti-Parkinson's activity. This research could guide the development of new treatments for Parkinson's disease based on similar compounds (Gomathy, Antony, Elango, Singh, & Gowramma, 2012).

Solvent-Dependent Properties

Investigations into the solvent dependence of intramolecular charge-transfer in derivatives of N-substituted 1,8-naphthalimide, which are related to the compound , provide insights into its potential applications in dye lasers and fluorescence studies. This could indicate the compound's utility in optical applications and materials science (Martin, Weigand, & Pardo, 1996).

Interaction with Bovine Serum Albumin

Research on the interaction of certain phenolic and naphthalene derivatives with Bovine Serum Albumin (BSA) suggests potential biomedical applications, including drug delivery systems and understanding the pharmacokinetics of similar compounds (Ghosh, Rathi, & Arora, 2016).